Cas no 2172569-82-1 (3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol)

3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol structure
2172569-82-1 structure
Product name:3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol
CAS No:2172569-82-1
MF:C9H16O3S
MW:204.286541938782
CID:6350796
PubChem ID:165845412

3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol
    • EN300-1647037
    • 3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
    • 2172569-82-1
    • Inchi: 1S/C9H16O3S/c10-5-8(1-3-12-6-8)9(11)2-4-13-7-9/h10-11H,1-7H2
    • InChI Key: ALSNLNKJUTTZFE-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)(C1(CO)COCC1)O

Computed Properties

  • Exact Mass: 204.08201554g/mol
  • Monoisotopic Mass: 204.08201554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75Ų

3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1647037-2.5g
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
2.5g
$2492.0 2023-06-04
Enamine
EN300-1647037-5.0g
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
5g
$3687.0 2023-06-04
Enamine
EN300-1647037-10.0g
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
10g
$5467.0 2023-06-04
Enamine
EN300-1647037-500mg
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
500mg
$1221.0 2023-09-21
Enamine
EN300-1647037-5000mg
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
5000mg
$3687.0 2023-09-21
Enamine
EN300-1647037-250mg
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
250mg
$1170.0 2023-09-21
Enamine
EN300-1647037-1000mg
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
1000mg
$1272.0 2023-09-21
Enamine
EN300-1647037-0.1g
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
0.1g
$1119.0 2023-06-04
Enamine
EN300-1647037-1.0g
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
1g
$1272.0 2023-06-04
Enamine
EN300-1647037-2500mg
3-[3-(hydroxymethyl)oxolan-3-yl]thiolan-3-ol
2172569-82-1
2500mg
$2492.0 2023-09-21

3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol Related Literature

Additional information on 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol

Introduction to 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol (CAS No. 2172569-82-1)

3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol, with the CAS number 2172569-82-1, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes, which are cyclic sulfur-containing compounds known for their diverse biological activities and chemical reactivity.

The molecular structure of 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol is characterized by a six-membered ring containing a sulfur atom and a hydroxymethyl group attached to a five-membered oxolane ring. This intricate arrangement confers the compound with several interesting properties, including high stability, solubility, and reactivity. These characteristics make it an attractive candidate for the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant and anti-inflammatory activities. These properties are attributed to its ability to scavenge free radicals and modulate key inflammatory pathways, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant and anti-inflammatory effects, 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action is believed to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The synthetic route for producing 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol has been optimized through various methods, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic strategies have enabled researchers to produce high yields of the compound with high purity, facilitating further studies on its biological activities and potential therapeutic applications.

In the context of drug development, 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol has shown promise as a lead compound for the design of novel drugs. Its unique structure allows for the introduction of various functional groups through chemical modifications, which can enhance its pharmacological properties and reduce potential side effects. For example, recent work has focused on developing prodrugs derived from this compound to improve its bioavailability and target specificity.

Clinical trials involving 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol-based drugs are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further validate the therapeutic potential of this compound.

Beyond its pharmaceutical applications, 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol has also found use in other areas such as materials science and chemical synthesis. Its unique chemical properties make it a valuable building block for the synthesis of complex organic molecules and polymers with tailored functionalities.

In conclusion, 3-3-(hydroxymethyl)oxolan-3-ylthiolan-3-ol (CAS No. 2172569-82-1) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and chemical synthesis. Ongoing research continues to uncover new insights into its properties and mechanisms of action, further solidifying its importance in these fields. As more studies are conducted, it is likely that this compound will play an increasingly significant role in advancing our understanding and treatment of various diseases and conditions.

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